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Compound of Interest

Compound Name: (2R,6R)-2,6-Heptanediol

Cat. No.: B123442

Disclaimer: An extensive search of publicly available scientific literature and chemical
databases reveals limited specific information regarding the discovery, detailed historical
account, and specific biological applications of (2R,6R)-2,6-Heptanediol. This document
compiles the available data and presents a generalized synthetic approach based on
established methods for chiral diol synthesis, as a specific experimental protocol for this
molecule is not readily found in the literature.

Physicochemical Properties

(2R,6R)-2,6-Heptanediol is a chiral organic compound containing two hydroxyl groups. The "
(2R,6R)" designation specifies the stereochemistry at carbons 2 and 6. While comprehensive
experimental data is scarce, various computed properties are available from chemical
databases.
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Property Value Source

Molecular Formula C7H1602 PubChem[1]

Molecular Weight 132.20 g/mol PubChem[1]

CAS Number 143170-07-4 ChemicalBook|2][3],
PubChem[1]

IUPAC Name (2R,6R)-heptane-2,6-diol PubChem[1]

Boiling Point (Predicted) 233.2 °C at 760 mmHg ChemicalBook

Density (Predicted) 0.945 g/cm?3 Parchem[4]

XLogP3 (Predicted) 0.8 PubChem[1]

Synthesis of (2R,6R)-2,6-Heptanediol: A Generalized
Approach

While a specific, detailed experimental protocol for the synthesis of (2R,6R)-2,6-Heptanediol is
not available in the reviewed literature, a common and effective method for the synthesis of
such chiral 1,5-diols is the stereoselective reduction of the corresponding diketone. This can be
achieved using chiral reducing agents or through biocatalysis.

Plausible Synthetic Pathway: Stereoselective Reduction
of 2,6-Heptanedione

A plausible route to (2R,6R)-2,6-Heptanediol is the asymmetric reduction of 2,6-heptanedione.
This can be accomplished using a chiral catalyst, such as a Corey-Bakshi-Shibata (CBS)
catalyst, or through enzymatic reduction, for example, with alcohol dehydrogenases. The
general workflow for such a synthesis is outlined below.
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General Workflow for Stereoselective Synthesis of (2R,6R)-2,6-Heptanediol

Work-up and Purification

s Quench Reaction [ . . Purification i ization
B) (e.g., with methanol) Extraction and Washing (e.g., Column Chromatography) o ir‘ H =
i

Start with
2,6-Heptanedione

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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